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Compound of Interest

Compound Name: Pinolenic acid

Cat. No.: B148895 Get Quote

Essential Safety and Handling Guide for
Pinolenic Acid
This guide provides crucial safety protocols and logistical information for the handling and

disposal of pinolenic acid in a laboratory setting. Adherence to these procedures is vital for

ensuring the safety of all personnel.

Pinolenic acid is a polyunsaturated fatty acid that requires careful handling due to its potential

hazards. The following information outlines the necessary personal protective equipment

(PPE), handling procedures, and disposal plans to minimize risks for researchers, scientists,

and drug development professionals.

Hazard Identification and Classification
Pinolenic acid is classified under the Globally Harmonized System (GHS) with the following

hazards.[1]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following equipment should

be worn at all times when handling pinolenic acid.[1][2]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[2] For tasks

with a higher risk of splashing, a face shield should be used in conjunction with goggles.[3][4]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[2][5][6]

Gloves must be inspected for integrity before each use and should be properly removed and

discarded after handling the substance.[2] Always wash hands thoroughly after removing

gloves.[1]

Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities or in

case of potential for significant exposure, wear fire/flame resistant and impervious clothing.

[2]

Respiratory Protection: Handle pinolenic acid in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhaling vapors or mists.[1][2] If ventilation is inadequate or if

exposure limits are exceeded, a full-face respirator with appropriate cartridges should be

used.[2]

Operational and Handling Plan
A systematic approach to handling pinolenic acid is essential for maintaining a safe laboratory

environment.
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Preparation and Handling:

Ventilation: Always handle pinolenic acid in a well-ventilated area or a chemical fume hood

to minimize inhalation exposure.[1][2]

Personal Protective Equipment: Before beginning any work, ensure all required PPE is

donned correctly.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[2]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools to prevent fire caused by electrostatic discharge.[2][7]

Personal Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly

after handling.[1]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Consult a physician.[1][2]

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing and shoes. Consult a doctor.[1][2]

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1][2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2]

Spill and Disposal Plan
Immediate and appropriate action is required in the event of a spill. Proper disposal of

pinolenic acid waste is crucial to prevent environmental contamination.

Spill Response:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b148895?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-119546/Pinolenic-acid-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/pinolenic-acid.pdf
https://www.chemicalbook.com/msds/pinolenic-acid.pdf
https://www.chemicalbook.com/msds/pinolenic-acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-W744867/Pinolenic-acid-methyl-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-119546/Pinolenic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-119546/Pinolenic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-119546/Pinolenic-acid-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/pinolenic-acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-119546/Pinolenic-acid-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/pinolenic-acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-119546/Pinolenic-acid-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/pinolenic-acid.pdf
https://www.chemicalbook.com/msds/pinolenic-acid.pdf
https://www.benchchem.com/product/b148895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate: Evacuate personnel from the immediate spill area.[2]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[2]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth,

diatomaceous earth, or a universal binder.[1]

Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,

closed container for disposal.[2]

Disposal:

Waste Containers: All pinolenic acid waste, including contaminated materials, should be

collected in suitable, labeled, and closed containers.[2]

Regulations: Dispose of the waste in accordance with all applicable federal, state, and local

environmental regulations.

Environmental Precaution: Discharge into the environment must be avoided.[2]

Workflow for Handling Pinolenic Acid
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Preparation
- Review SDS

- Designate work area (fume hood)
- Assemble materials

Don PPE
- Safety Goggles & Face Shield

- Nitrile Gloves
- Lab Coat/Apron

- Respirator (if needed)

Proceed to

Handling & Use
- Work in fume hood

- Avoid generating aerosols
- Keep away from ignition sources

Ready for

Spill Response
- Evacuate & Ventilate

- Absorb with inert material
- Collect in sealed container

In case of spill

Decontamination
- Clean work surfaces

- Remove and dispose of PPE

On completion

After cleanup

Waste Disposal
- Collect waste in labeled, sealed containers

- Dispose according to regulations

Segregate waste

End of Procedure

Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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